N-benzyl-1-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methanamine

• IUPAC Name: N-[[3-(4-bromophenyl)-1-phenylpyrazol-4-yl]methyl]-1-phenylmethanamine
• InChI: InChI=1S/C23H20BrN3/c24-21-13-11-19(12-14-21)23-20(16-25-15-18-7-3-1-4-8-18)17-27(26-23)22-9-5-2-6-10-22/h1-14,17,25H,15-16H2
• InChI Key: AGKQMSGKWWRBDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC2=CN(N=C2C3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C23H20BrN3
• Molecular Weight: 418.3 g/mol

Description

“N-benzyl-1-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methanamine” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), a bromophenyl group (a benzene ring with a bromine atom), a phenyl group (a benzene ring), and a pyrazol group (a five-membered ring with two nitrogen atoms). The exact properties of this compound would depend on the specific arrangement of these groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different group. The exact method would depend on the desired final structure and the available starting materials. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzyl, bromophenyl, phenyl, and pyrazol groups would each contribute to the overall structure. The presence of nitrogen in the pyrazol group could also introduce the possibility of hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups. The bromine atom in the bromophenyl group could potentially be a site of reactivity. Additionally, the nitrogen atoms in the pyrazol group could potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the bromine atom, the nitrogen atoms in the pyrazol group, and the overall shape and size of the molecule.

Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it. This could include wearing protective clothing and eye protection, and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials. If it’s a potential material for industrial use, future research could involve testing its properties under various conditions.